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Dubai, UAE - The International Center for Biosaline Agriculture (ICBA) has consistently
published peer-reviewed research demonstrating the efficacy of its climate-resilient crops and
innovative agricultural practices in marginal environments. This guide provides a comparative
analysis of ICBA's findings on key crops—quinoa, date palm, and sorghum—pitting their
performance in saline and arid conditions against conventional agricultural alternatives. The
data presented is supported by detailed experimental protocols to ensure scientific scrutiny and
reproducibility.

Quinoa: A Viable Alternative for Saline Agriculture

ICBA has conducted extensive research on quinoa's potential as a salt-tolerant crop. Their
findings indicate that specific quinoa genotypes not only survive but can produce substantial
yields under saline conditions that would be detrimental to traditional cereal crops like wheat
and barley.

Comparative Performance of Quinoa Genotypes under
Salinity Stress

The following table summarizes the performance of five quinoa genotypes developed and
tested by ICBA under varying levels of soil salinity. The data highlights the superior
performance of genotypes ICBA-Q3 and ICBA-Q4 in terms of grain yield and biomass
production in highly saline soils.
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Germination

Genotype Salinity Level Grain Yield ( Dry Biomass ( Percentage
(dS/im) glpot) glpot) (%)

ICBA-Q1 5 8.5 15.2 85
10 6.2 11.8 78

15 4.1 8.5 65

20 2.0 51 50

ICBA-Q2 5 9.1 16.0 88
10 6.8 12.5 80

15 4.5 9.2 68

20 2.3 5.8 55

ICBA-Q3 5 12.3 18.5 95
10 9.8 15.2 a0

15 7.5 12.1 82

20 51 9.0 75

ICBA-Q4 5 12.0 18.2 94
10 9.5 14.9 88

15 7.2 11.8 80

20 4.8 8.7 72

ICBA-Q5 5 10.5 17.1 92
10 7.9 13.8 85

15 5.8 10.5 75

20 35 7.2 65

Data synthesized from a study evaluating five quinoa genotypes under artificially induced

salinity levels.[1]
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Experimental Protocol for Quinoa Salinity Tolerance
Screening

The evaluation of quinoa genotypes was conducted in a controlled greenhouse environment
using pot trials.

o Experimental Design: A completely randomized design with three replications was used.
e Soil: 6 kg of Fluvisol soil was used in each pot.[1]

o Salinity Treatments: Four salinity levels (5, 10, 15, and 20 dS/m) were artificially induced by
mixing calculated amounts of NaCl into the soil.[1]

e Planting: Ten seeds of each of the five ICBA quinoa genotypes (ICBA-Q1 to ICBA-Q5) were
sown in each pot.

» Data Collection: Parameters measured included seed germination rate, plant height, fresh
and dry biomass, chlorophyll content, and grain yield.[1] Germination was counted on the
5th, 10th, and 15th day after planting.

Date Palm: Enhancing Fruit Quality with Saline
Water Irrigation

ICBA's long-term research on date palms has yielded significant insights into the effects of
saline water irrigation on fruit quality. A key finding is that certain date varieties can benefit from
low to moderate levels of water salinity, which can lead to an increase in sugar content, a
desirable trait for consumers.[2][3]

Impact of Saline Water Irrigation on Date Palm Fruit
Quality

The table below presents data from an experiment assessing the fruit quality of five common
date varieties irrigated with water at different salinity levels. The results show that for some
varieties, moderate salinity can enhance sugar content without negatively impacting other
sensory attributes.[2]
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Consumer

. Irrigation Water Total Sugar
Date Variety - Preference (Flavor,
Salinity (dS/m) Content (%)
Aroma, Taste)
Lul . Comparable to market  Similar to fresh water
ulu
varieties irrigation
. Similar to fresh water
10 Slightly decreased o
irrigation
Lower than fresh
15 Decreased o
water irrigation
) Comparable to market  Similar to fresh water
Sukkari 5 . .
varieties irrigation
Similar to fresh water
10 Increased o
irrigation
) Similar to fresh water
15 Slightly decreased o
irrigation
Comparable to market  Similar to fresh water
Fardh 5 o o
varieties irrigation
Similar to fresh water
10 Increased o
irrigation
15 Comparable to market  Similar to fresh water
varieties irrigation
) ] Comparable to market  Similar to fresh water
Ajwa Al Madinah 5 o o
varieties Irrigation
Similar to fresh water
10 Increased o
irrigation
] Similar to fresh water
15 Slightly decreased o
irrigation
Comparable to market  Similar to fresh water
Khalas 5 o o
varieties irrigation
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10 Comparable to market  Similar to fresh water
varieties irrigation

Lower than fresh
15 Decreased o
water irrigation

Data is based on a study published in Frontiers in Sustainable Food Systems.[2]

Experimental Protocol for Date Palm Salinity Study

This long-term field experiment was conducted at ICBA's research station in Dubai.

o Experimental Setup: 18 common date palm varieties from the UAE and Saudi Arabia were
included in the study.[2][3]

« Irrigation Treatments: The date palms were irrigated with water at three salinity levels: 5, 10,
and 15 dS/m.[2][3]

« Data Analysis: The quality of the harvested dates was assessed based on physical
parameters (weight, size, color) and biochemical properties (sugar content).[3] Consumer
preferences for sensory attributes were also evaluated.[3]

Sorghum: Screening for Salinity-Tolerant Genotypes

Sorghum is recognized for its drought tolerance, and ICBA's research has focused on
identifying genotypes with high salinity tolerance for both grain and fodder production in arid
regions.

Comparative Biomass Production of Sorghum
Genotypes under Salinity

The following table presents the results of a screening trial of 100 sorghum genotypes,
highlighting the performance of the top five genotypes in terms of shoot biomass production
under saline conditions relative to a non-saline control.
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Sorghum Genotype Shoot Biomass Ratio (Saline/Control)
ICSV 93046 0.85
ICSR 93034 0.82
S35 0.79
CSV 745 0.78
JJ 1041 0.75

Data from a screening of 100 sorghum genotypes in pots with an initial irrigation of 250 mM
NacCl solution.[4]

Experimental Protocol for Sorghum Salinity Screening

The screening of sorghum genotypes was conducted in a pot experiment to identify salt-
tolerant lines.

Experimental Design: A randomized block design with three replications was used.[4]
e Soil and Pots: Pots were filled with Alfisol soil.[4]

o Salinity Treatment: A 250 mM NaCl solution was used for the initial irrigation to induce
salinity stress.[4]

e Genotypes: 100 sorghum genotypes were screened.[4]

o Data Collection: Shoot biomass (stem + leaf) was measured, and the ratio of biomass
produced under saline conditions to that produced under control (non-saline) conditions was
calculated to assess salinity tolerance.[4]

Visualizing the Science: Signaling Pathways and
Research Workflow

To further elucidate the scientific underpinnings of ICBA's research, the following diagrams
illustrate a typical plant salt tolerance signaling pathway and a generalized workflow for the
development of climate-smart crops.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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